Cas no 1368927-01-8 (3-amino-2-(3,4-difluorophenyl)propan-1-ol)

• Product Name: 3-amino-2-(3,4-difluorophenyl)propan-1-ol
• CAS No: 1368927-01-8
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6022509
• PubChem ID: 82281083
• Update Time: 2025-05-21

3-amino-2-(3,4-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,4-difluorophenyl)propan-1-ol
• 1368927-01-8
• EN300-1850062

• Inchi： 1S/C9H11F2NO/c10-8-2-1-6(3-9(8)11)7(4-12)5-13/h1-3,7,13H,4-5,12H2
• InChI Key： LJENUHDNTXHYJM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CO)CN)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3,4-difluorophenyl)propan-1-ol

3-Amino-2-(3,4-Difluorophenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-(3,4-difluorophenyl)propan-1-ol (CAS No. 1368927-01-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines an amino group (-NH₂), a hydroxyl group (-OH), and a difluorophenyl ring. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

The synthesis of 3-amino-2-(3,4-difluorophenyl)propan-1-ol involves a multi-step process that typically begins with the preparation of the difluorophenyl intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, making it a valuable chiral building block in medicinal chemistry. The compound's ability to undergo nucleophilic substitution, elimination, and condensation reactions has been extensively explored in recent studies.

One of the most promising applications of 3-amino-2-(3,4-difluorophenyl)propan-1-ol lies in its use as an intermediate in drug discovery. Researchers have utilized this compound to develop potential leads for treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. The amino group facilitates the formation of peptide bonds, while the hydroxyl group enables the creation of bioisosteres that mimic natural ligands. These properties make it an ideal candidate for exploring novel therapeutic agents.

In addition to its pharmaceutical applications, 3-amino-2-(3,4-difluorophenyl)propan-1-ol has shown potential in agrochemical research. Recent studies have demonstrated its ability to act as a precursor for herbicides and fungicides with improved efficacy and reduced environmental impact. The fluorine atoms in the difluorophenyl ring contribute to the compound's stability and selectivity, making it a valuable component in green chemistry initiatives.

The physical and chemical properties of 3-amino-2-(3,4-difluorophenyl)propan-1-ol have been thoroughly investigated using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility, and reactivity under various conditions. For instance, the compound exhibits good solubility in polar solvents due to its hydrophilic functional groups, which enhances its bioavailability in pharmacological applications.

From a sustainability perspective, the synthesis and application of 3-amino-2-(3,4-difluorophenyl)propan-1-ol align with current trends toward greener chemical processes. Researchers are exploring ways to minimize waste generation and energy consumption during its production while maximizing its utility across diverse industries.